2-(5-Chloro-6-methoxynaphthalen-2-yl)acetonitrile

Specification

• Molecular Formula: C13H10ClNO
• Molecular Weight: 231.68 g/mol
• IUPAC Name: 2-(5-chloro-6-methoxynaphthalen-2-yl)acetonitrile
• Standard InChI: InChI=1S/C13H10ClNO/c1-16-12-5-3-10-8-9(6-7-15)2-4-11(10)13(12)14/h2-5,8H,6H2,1H3
• Standard InChI Key: MTDWOFKHOCJZFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C=C(C=C2)CC#N)Cl

Introduction

2-(5-Chloro-6-methoxynaphthalen-2-yl)acetonitrile is a complex organic compound belonging to the naphthalene derivative class. Its molecular formula is C13H10ClNO, with a molecular weight of 231.68 g/mol. This compound features a naphthalene ring system substituted with a chlorine atom at the 5-position, a methoxy group at the 6-position, and an acetonitrile functional group attached at the 2-position.

Synthesis and Chemical Reactions

The synthesis of 2-(5-Chloro-6-methoxynaphthalen-2-yl)acetonitrile typically involves multi-step organic reactions. These processes require careful control of temperature and reaction time to optimize yield and minimize side reactions. Techniques such as thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC) are used to monitor the reaction progress.

This compound can undergo various chemical reactions typical for nitriles and aromatic compounds, often requiring specific catalysts or solvents to facilitate transformations while maintaining structural integrity.

Applications and Potential Uses

2-(5-Chloro-6-methoxynaphthalen-2-yl)acetonitrile has potential applications in pharmaceuticals and material science due to its unique chemical properties. Its solubility and reactivity make it suitable for drug design, where these characteristics are crucial. Additionally, its versatility underscores its significance in both academic research and industrial applications.

Research Findings and Future Directions

Research on 2-(5-Chloro-6-methoxynaphthalen-2-yl)acetonitrile highlights its relevance in synthetic organic chemistry. Kinetic studies can provide insights into the rates of reactions under varying conditions, contributing to understanding its potential applications. Further studies are needed to fully explore its potential in drug development and material science.